Cas no 1643563-49-8 (5-Bromo-(4-ethyl-2-diethylamino-d15)-thiazole)

• Product Name: 5-Bromo-(4-ethyl-2-diethylamino-d15)-thiazole
• CAS No: 1643563-49-8
• MF: C₉H₁₅BrN₂S
• MW: 278.29022526741
• CID: 6810879
• PubChem ID: 133554001
• Update Time: 2025-03-06

5-Bromo-(4-ethyl-2-diethylamino-d15)-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-(4-ethyl-2-diethylamino-d15)-thiazole
• 1643563-49-8
• CS-20018

• Inchi： 1S/C9H15BrN2S/c1-4-7-8(10)13-9(11-7)12(5-2)6-3/h4-6H2,1-3H3/i1D3,2D3,3D3,4D2,5D2,6D2
• InChI Key： WELQXJFQWKZQIX-NLBPYYKNSA-N
• SMILES： BrC1=C(C([2H])([2H])C([2H])([2H])[2H])N=C(N(C([2H])([2H])C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])[2H])S1

Computed Properties

• Exact Mass: 277.10808Da
• Monoisotopic Mass: 277.10808Da
• Isotope Atom Count: 15
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 44.4Ų